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  4. Ethyl (2Z)-2-(1-butyl-2-oxoindol-3-ylidene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2Z)-2-(1-butyl-2-oxoindol-3-ylidene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Ethyl (2Z)-2-(1-butyl-2-oxoindol-3-ylidene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 324542-86-1
VCID: VC0409347
InChI: InChI=1S/C29H29N3O5S/c1-5-7-16-31-21-11-9-8-10-20(21)23(26(31)33)25-27(34)32-24(18-12-14-19(36-4)15-13-18)22(28(35)37-6-2)17(3)30-29(32)38-25/h8-15,24H,5-7,16H2,1-4H3/b25-23-
SMILES: CCCCN1C2=CC=CC=C2C(=C3C(=O)N4C(C(=C(N=C4S3)C)C(=O)OCC)C5=CC=C(C=C5)OC)C1=O
Molecular Formula: C29H29N3O5S
Molecular Weight: 531.6g/mol

Ethyl (2Z)-2-(1-butyl-2-oxoindol-3-ylidene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 324542-86-1

Main Products

VCID: VC0409347

Molecular Formula: C29H29N3O5S

Molecular Weight: 531.6g/mol

Ethyl (2Z)-2-(1-butyl-2-oxoindol-3-ylidene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 324542-86-1

CAS No. 324542-86-1
Product Name Ethyl (2Z)-2-(1-butyl-2-oxoindol-3-ylidene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C29H29N3O5S
Molecular Weight 531.6g/mol
IUPAC Name ethyl (2Z)-2-(1-butyl-2-oxoindol-3-ylidene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C29H29N3O5S/c1-5-7-16-31-21-11-9-8-10-20(21)23(26(31)33)25-27(34)32-24(18-12-14-19(36-4)15-13-18)22(28(35)37-6-2)17(3)30-29(32)38-25/h8-15,24H,5-7,16H2,1-4H3/b25-23-
Standard InChIKey LVHVQKYFNUSVRV-BZZOAKBMSA-N
Isomeric SMILES CCCCN1C2=CC=CC=C2/C(=C/3\C(=O)N4C(C(=C(N=C4S3)C)C(=O)OCC)C5=CC=C(C=C5)OC)/C1=O
SMILES CCCCN1C2=CC=CC=C2C(=C3C(=O)N4C(C(=C(N=C4S3)C)C(=O)OCC)C5=CC=C(C=C5)OC)C1=O
Canonical SMILES CCCCN1C2=CC=CC=C2C(=C3C(=O)N4C(C(=C(N=C4S3)C)C(=O)OCC)C5=CC=C(C=C5)OC)C1=O
PubChem Compound 3126637
Last Modified Nov 11 2021
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